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Compound of Interest

Compound Name: 2-Chloro-4-methoxybenzaldehyde

Cat. No.: B1588500

An In-depth Technical Guide to the Safety and Hazards of 2-Chloro-4-methoxybenzaldehyde

This guide provides a comprehensive overview of the safety, hazards, and handling protocols
for 2-Chloro-4-methoxybenzaldehyde, tailored for researchers, scientists, and professionals
in drug development. The information is structured to provide not just procedural steps but also
the rationale behind them, ensuring a deep understanding of the risks and mitigation strategies
associated with this compound.

Chemical Identity and Physicochemical Properties

A foundational understanding of a chemical's identity and physical properties is paramount for
safe handling. 2-Chloro-4-methoxybenzaldehyde is a substituted aromatic aldehyde.

Chemical Identification:

IUPAC Name: 2-chloro-4-methoxybenzaldehyde[1]

CAS Number: 54439-75-7[1][2]

Molecular Formula: CsH7CIO2[1][2][3]

Molecular Weight: 170.59 g/mol [1]

Synonyms: 2-chloro-4-methoxy-benzaldehyde[1]
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Physicochemical Data Summary Table:

Property Value Source(s)
Appearance Solid, Light yellow solid [4115]
Melting Point 204-208 °C [4]

Boiling Point 291.3 = 35.0 °C (Predicted) [4]

Water Solubility Data not readily available [4]

. Stable under recommended
Stability N [51[6]
storage conditions

Hazard Identification and GHS Classification

2-Chloro-4-methoxybenzaldehyde is classified as hazardous under the Globally Harmonized
System (GHS). Understanding these classifications is crucial for risk assessment in the
laboratory. The compound is categorized as a warning-level hazard.[1][3][4][7][8]

GHS Pictograms:

Pictogram Name Hazard(s)

Acute Toxicity (oral), Skin
wialt text Exclamation Mark (GHS07) Irritant, Eye Irritant,

Respiratory Irritant

k, ) Hazardous to the aquatic
lraalt text Environment (GHS09) ]
environment

GHS Hazard and Precautionary Statements Summary Table:
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Classification Code Statement Source(s)
Acute Toxicity, Oral H302 Harmful if swallowed [1]
Skin o
) o H315 Causes skin irritation [B1I4117118]
Corrosion/Irritation
Serious Eye Causes serious eye
o H319 N [31[4171[8]
Damage/Irritation irritation
STOT - Single May cause respiratory
H335 o [BI141[71(8]
Exposure irritation

Toxic to aquatic life

Aquatic Hazard, ) )
H411 with long lasting [1]

Chronic
effects

Key precautionary statements advise avoiding breathing dust (P261), washing hands
thoroughly after handling (P264), avoiding release to the environment (P273), and wearing
protective equipment (P280).[4][5][7][8][9]

Toxicological Profile and Health Effects

The toxicological properties of 2-Chloro-4-methoxybenzaldehyde have not been thoroughly
investigated.[4][8][10] However, the available data from GHS classifications indicate specific
health risks upon exposure.

Acute Oral Toxicity: The compound is classified as harmful if swallowed.[1] Ingestion may
lead to adverse health effects, and medical attention should be sought immediately.

» Skin Irritation: Direct contact with the skin causes irritation.[3][4][7][8] Prolonged contact
should be avoided, and contaminated clothing must be removed promptly.

o Eye Irritation: This chemical causes serious eye irritation.[3][4][7][8] Contact can result in
pain, redness, and potential damage if not addressed immediately with thorough rinsing.

» Respiratory Irritation: As a solid, the primary inhalation risk is from dust particles. Inhalation
of dust may cause respiratory tract irritation.[3][4][7][8]
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» Carcinogenicity: There is no evidence to suggest this compound is a carcinogen. The
International Agency for Research on Cancer (IARC) does not list it as a probable, possible,
or confirmed human carcinogen.[4]

Exposure Controls and Personal Protection

Implementing a multi-layered safety approach is essential for minimizing exposure. The

hierarchy of controls provides a framework for selecting the most effective measures.

Elimination Personal Protective Equipment (PPE)
. (e.g., Gloves, Goggles)
(1es SitEnTE) (Least Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Click to download full resolution via product page
Caption: The Hierarchy of Controls prioritizes strategies from most to least effective.

Engineering Controls: The primary engineering control for handling this solid compound is to
work within a certified chemical fume hood to contain dust and prevent inhalation.[2] Local
exhaust ventilation should be used at places where dust is formed.[4] Ensure that safety
showers and eyewash stations are readily accessible and in close proximity to the workstation.
[10]

Personal Protective Equipment (PPE) Protocol:
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Protection Type

Specification

Rationale and Best
Practices

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166

or chemical safety goggles.

Protects against dust particles
and accidental splashes.[2][4]
[10]

Prevents skin irritation from

Compatible, chemical-resistant )
direct contact.[2][8][10] Always

Skin Protection gloves (e.g., nitrile rubber). Lab
) ) inspect gloves before use and
coat or protective clothing.
wash hands after removal.

Required when handling

significant quantities or when
NIOSH/MSHA-approved N95

Respiratory Protection ]
dust mask or higher.

dust generation is
unavoidable, to prevent

respiratory irritation.[2]

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is fundamental to laboratory safety.
Experimental Protocol: Safe Handling

o Preparation: Before handling, ensure all required PPE is worn correctly. Confirm the
chemical fume hood is functioning properly.

 Aliquotting: When weighing or transferring the solid, perform these actions within the fume
hood. Use tools and techniques that minimize dust generation (e.g., avoid dropping material
from a height).

o Contact Avoidance: Always handle the substance in a way that avoids direct contact with
skin, eyes, and clothing.[8][10]

e Hygiene: After handling, wash hands and forearms thoroughly with soap and water.[2][5][10]
Do not eat, drink, or smoke in the laboratory.

o Clothing: Remove any contaminated clothing immediately and wash it before reuse.[2][5][8]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.chemsrc.com/en/cas/54439-75-7_964151.html
https://www.chemicalbook.com/msds/2-chloro-3-hydroxy-4-methoxybenzaldehyde.htm
https://www.fishersci.com/store/msds?partNumber=AAA12971&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/54439-75-7_964151.html
https://www.biosynth.com/Files/MSDS/MSDS_FC70306_5000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12971&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/54439-75-7_964151.html
https://www.biosynth.com/Files/MSDS/MSDS_FC70306_5000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12971&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/54439-75-7_964151.html
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12971&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/54439-75-7_964151.html
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FC70306_5000_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Storage Requirements:
» Store in a cool, dry, and well-ventilated area.[4][5][8][10]
o Keep the container tightly closed to prevent moisture ingress and contamination.[4][5][8]

o Store away from incompatible materials, particularly strong oxidizing agents.[2][5][6][10]

Emergency Procedures: First Aid and Spill
Response

Rapid and correct response during an emergency can significantly mitigate harm.

First-Aid Measures Summary Table:
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Exposure Route First-Aid Protocol Source(s)
Move the individual to fresh air.
If breathing is difficult or has

Inhalation stopped, provide artificial [2][4]18]1[10]

respiration. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected
area with plenty of soap and
water. Remove contaminated
clothing. If skin irritation occurs
and persists, seek medical

attention.

[2]14](5][8]

Eye Contact

Immediately rinse eyes
cautiously with plenty of water
for at least 15 minutes, holding
the eyelids open. Remove
contact lenses if present and
easy to do. Continue rinsing.
Seek immediate medical

attention.

[2]14][5][8][10]

Ingestion

Rinse mouth thoroughly with
water. Do NOT induce
vomiting. Never give anything
by mouth to an unconscious
person. Seek immediate

medical attention.

[2][4][10]

Spill Response Workflow:
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Evacuate Immediate Area

Alert Others

Assess Spill Size & Risk
(Minor vs. Major)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent Entry into Drains

Clean Up:
Sweep solid material carefully
Use inert absorbent (sand)

Place waste in a sealed, labeled container

Decontaminate Area & Equipment

Report Incident

Click to download full resolution via product page

Caption: A systematic workflow for responding to a chemical spill.
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Fire-Fighting Measures:

o Suitable Extinguishers: Use water spray, alcohol-resistant foam, dry chemical powder, or
carbon dioxide.[2][4][5]

o Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides
and hydrogen chloride gas can be released.[2][4][10]

e Protective Actions: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[2][4][5][10]

Environmental Hazards and Disposal
Considerations

Ecotoxicity: This chemical is classified as toxic to aquatic life with long-lasting effects.[1]
Therefore, it is imperative to prevent its release into the environment. Do not allow the material
to enter drains or water courses.[2][4][8]

Waste Disposal: Waste material must be disposed of in accordance with all applicable federal,
state, and local environmental regulations. Chemical waste should be handled by a licensed
professional waste disposal service. Containers should be kept closed and properly labeled for
disposal.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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